Cas no 2229567-19-3 (tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate)

tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate
- EN300-1903274
- 2229567-19-3
- tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate
-
- Inchi: 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-13-5-4-12(14(19)9-13)8-11-6-7-17-10-11/h4-5,9,11,17,19H,6-8,10H2,1-3H3,(H,18,20)
- InChI Key: CQCLJYJILVWILZ-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1CC1CNCC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 292.17869263g/mol
- Monoisotopic Mass: 292.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70.6Ų
tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1903274-0.05g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 0.05g |
$1296.0 | 2023-09-18 | ||
Enamine | EN300-1903274-10g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 10g |
$6635.0 | 2023-09-18 | ||
Enamine | EN300-1903274-0.1g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 0.1g |
$1357.0 | 2023-09-18 | ||
Enamine | EN300-1903274-1.0g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 1g |
$1543.0 | 2023-06-01 | ||
Enamine | EN300-1903274-5.0g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 5g |
$4475.0 | 2023-06-01 | ||
Enamine | EN300-1903274-1g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 1g |
$1543.0 | 2023-09-18 | ||
Enamine | EN300-1903274-0.5g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 0.5g |
$1482.0 | 2023-09-18 | ||
Enamine | EN300-1903274-0.25g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 0.25g |
$1420.0 | 2023-09-18 | ||
Enamine | EN300-1903274-2.5g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 2.5g |
$3025.0 | 2023-09-18 | ||
Enamine | EN300-1903274-10.0g |
tert-butyl N-{3-hydroxy-4-[(pyrrolidin-3-yl)methyl]phenyl}carbamate |
2229567-19-3 | 10g |
$6635.0 | 2023-06-01 |
tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate Related Literature
-
Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
-
Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
-
Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
-
Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
-
Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
Additional information on tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate
Professional Introduction to Compound with CAS No. 2229567-19-3 and Product Name: *tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate*
The compound with the CAS number 2229567-19-3 and the product name tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the hydroxyl and carbamate moieties, along with the pyrrolidine ring, suggests a high degree of specificity and reactivity that could be leveraged for therapeutic purposes.
In recent years, there has been a growing interest in the development of novel compounds that exhibit dual functionality, capable of interacting with multiple biological targets. The structure of tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate aligns well with this trend, as it incorporates elements that can potentially modulate both enzymatic and receptor-based pathways. This dual interaction capability is particularly valuable in the treatment of complex diseases where multifactorial mechanisms are involved.
The hydroxyl group at the 3-position of the phenyl ring is a key feature that contributes to the compound's reactivity. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can enhance binding affinity to biological targets. Additionally, the pyrrolidine ring, a common pharmacophore in drug design, is known for its ability to interact with various enzymes and receptors due to its rigid three-membered cyclic structure. The combination of these features makes tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate a promising candidate for further investigation.
Recent studies have highlighted the importance of carbamate functional groups in medicinal chemistry. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules and have been utilized in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The tert-butyl group in this compound not only provides steric hindrance but also enhances solubility and metabolic stability, making it an attractive moiety for drug development.
The potential applications of tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate extend beyond traditional therapeutic areas. Emerging research suggests that this compound may have applications in the field of precision medicine, where personalized treatment strategies are tailored to individual patient profiles. The compound's ability to interact with multiple targets could make it useful in treating conditions such as cancer, where complex signaling pathways are involved.
In conclusion, the compound with CAS number 2229567-19-3 and product name tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the ongoing quest to develop novel therapeutics. Further research is warranted to fully elucidate its biological activity and therapeutic potential.
2229567-19-3 (tert-butyl N-{3-hydroxy-4-(pyrrolidin-3-yl)methylphenyl}carbamate) Related Products
- 1220039-77-9(1-(6-Bromo-1H-indazol-3-yl)ethanone)
- 2166821-88-9(7-hydrazinyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidine)
- 1822446-75-2(Methyl 2-amino-2-(3-chlorothiophen-2-yl)acetate)
- 1421258-65-2(Fmoc-(R)-3-Amino-4-(4-methoxy-phenyl)-butyric acid)
- 1181614-99-2(1-[(Butan-2-yl)amino]-2-methylpropan-2-ol)
- 514216-44-5(4,5-Dichloro-2-methylpyridine)
- 2137834-00-3(2-Tert-butyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)
- 1353963-61-7(2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide)
- 55290-64-7(Dimethipin)
- 1804768-95-3(2-(Aminomethyl)-4-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine)



